Cas no 1361572-33-9 (2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361572-33-9
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4801353
• Update Time: 2025-06-14

2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-12-3-1-4-13(21)18(12)16-9-11(7-8-24)10-17(25-16)19-14(22)5-2-6-15(19)23/h1-6,9-10H,7H2
• InChI Key： UIKXVHHGPUBMTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(CC#N)C=C(C2C(=CC=CC=2Cl)Cl)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 439
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361572-33-9)

2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361572-33-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique pyridine core flanked by dichlorophenyl groups, exhibits remarkable properties that make it a subject of interest for researchers and industries alike. Its molecular structure, featuring a cyano functional group, further enhances its versatility in various applications.

The compound's synthetic utility is one of its most notable attributes. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of heterocyclic compounds. The presence of chlorine atoms and the pyridine ring in its structure contributes to its reactivity, enabling it to participate in a wide range of cross-coupling reactions and catalytic processes. This makes it a valuable tool for organic chemists seeking to create novel compounds with tailored properties.

In recent years, the demand for high-performance materials has driven interest in 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile. Its ability to act as a ligand in coordination chemistry has opened doors to applications in catalysis and polymer science. For instance, its derivatives have been investigated for their potential use in OLEDs (Organic Light-Emitting Diodes), where their electron-accepting properties can improve device efficiency. This aligns with the growing focus on sustainable technologies and green chemistry, topics that are highly relevant in today's scientific community.

Another area of interest is the compound's role in medicinal chemistry. While not a drug itself, 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile serves as a precursor for the synthesis of biologically active molecules. Its structural features, such as the dichlorophenyl groups, are often found in compounds with antimicrobial or anti-inflammatory properties. This has led to its inclusion in studies aimed at developing new therapeutic agents, particularly in the fight against drug-resistant pathogens, a pressing global health concern.

The compound's physical and chemical properties also merit discussion. With a molecular formula of C₂₀H₁₀Cl₄N₂, it exhibits a high degree of thermal stability and solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. These characteristics make it suitable for use in high-temperature reactions and solution-phase synthesis, which are critical for industrial-scale production. Additionally, its UV-visible absorption profile has been studied for potential applications in sensor technologies and photocatalysis.

From an environmental perspective, the handling and disposal of 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile require careful consideration. While it is not classified as a hazardous substance, its chlorinated aromatic nature necessitates adherence to best practices in chemical waste management. This aligns with the broader industry trend toward sustainable synthesis and eco-friendly protocols, which are increasingly prioritized by regulatory bodies and consumers alike.

In summary, 2,6-Bis(2,6-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361572-33-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity profile make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its relevance in addressing contemporary challenges—such as advanced material design and drug discovery—is expected to grow.